Cas no 2171737-26-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid)
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid
- EN300-1489205
- 2171737-26-9
- 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-4-carboxylic acid
-
- Inchi: 1S/C26H30N2O5/c1-3-22(23(29)28-14-12-26(2,13-15-28)24(30)31)27-25(32)33-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,3,12-16H2,1-2H3,(H,27,32)(H,30,31)
- InChI Key: BWDIOLXYNCACFI-UHFFFAOYSA-N
- SMILES: OC(C1(C)CCN(C(C(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 95.9Ų
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1489205-0.05g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-4-carboxylic acid |
2171737-26-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1489205-0.1g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-4-carboxylic acid |
2171737-26-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1489205-0.25g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-4-carboxylic acid |
2171737-26-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1489205-0.5g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-4-carboxylic acid |
2171737-26-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1489205-1.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-4-carboxylic acid |
2171737-26-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1489205-2.5g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-4-carboxylic acid |
2171737-26-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1489205-5.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-4-carboxylic acid |
2171737-26-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1489205-10.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-4-carboxylic acid |
2171737-26-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1489205-50mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-4-carboxylic acid |
2171737-26-9 | 50mg |
$587.0 | 2023-09-28 | ||
| Enamine | EN300-1489205-100mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methylpiperidine-4-carboxylic acid |
2171737-26-9 | 100mg |
$615.0 | 2023-09-28 |
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid
Recent Advances in the Study of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid (CAS: 2171737-26-9)
The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid (CAS: 2171737-26-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the 4-methylpiperidine-4-carboxylic acid moiety suggests its utility in peptide synthesis and as a building block for more complex pharmaceutical agents.
Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability, reactivity, and potential as a precursor for bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid exhibits excellent compatibility with solid-phase peptide synthesis (SPPS) protocols, making it a valuable tool for the construction of peptide-based therapeutics. The study also highlighted its role in improving the yield and purity of synthesized peptides, which is critical for pharmaceutical applications.
In addition to its synthetic utility, this compound has been investigated for its potential biological activities. Preliminary in vitro studies have shown that derivatives of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters (2024), suggest that further optimization of this scaffold could lead to the development of novel anti-inflammatory agents.
The pharmacokinetic properties of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid have also been explored. A study conducted by researchers at a leading pharmaceutical institute (2023) utilized advanced analytical techniques, including LC-MS and NMR spectroscopy, to assess the compound's metabolic stability and plasma protein binding. The results indicated that while the compound has moderate metabolic stability, its pharmacokinetic profile could be enhanced through structural modifications, paving the way for future drug development efforts.
Looking ahead, the potential applications of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid extend beyond peptide synthesis and anti-inflammatory drug discovery. Ongoing research is exploring its use in targeted drug delivery systems, where its unique chemical properties could facilitate the development of more efficient and selective therapeutic agents. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in advancing our understanding of molecular interactions and drug design.
2171737-26-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methylpiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)